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Compound of Interest

Compound Name: VU0463271 quarterhydrate

Cat. No.: B15587180

Ensuring the safe and environmentally responsible disposal of VU0463271 quarterhydrate is
a critical component of laboratory safety and chemical management. This document provides
essential guidance for researchers, scientists, and drug development professionals on the
proper handling and disposal of this compound, in line with general laboratory safety protocols
and available chemical information.

Immediate Safety and Handling Precautions

Before handling VU0463271 quarterhydrate, it is imperative to consult the Safety Data Sheet
(SDS) for the compound. While a specific SDS for the quarterhydrate form is not readily
available, the SDS for VU0463271 provides the necessary safety information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling VU0463271 quarterhydrate.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

Spill Response: In the event of a spill, avoid generating dust. Clean up spills using absorbent
materials and place the waste in a sealed container for proper disposal.

Step-by-Step Disposal Protocol
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The disposal of VU0463271 quarterhydrate should be treated as hazardous chemical waste.
Adherence to institutional and local regulations for hazardous waste disposal is mandatory.

¢ Waste Identification and Collection:

o Treat all VU0463271 quarterhydrate waste, including unused product, contaminated
materials (e.g., weigh boats, pipette tips), and empty containers, as hazardous chemical
waste.

o Collect this waste in a designated, properly labeled, and sealed container. The container
must be compatible with the chemical.

» Waste Segregation:

o Do not mix VU0463271 quarterhydrate waste with other waste streams unless
compatibility has been confirmed.

o Store the waste container in a designated satellite accumulation area within the laboratory.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"VU0463271 quarterhydrate".

o Include the date of waste accumulation and the responsible researcher's name.
e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Follow your institution's guidelines for the maximum allowable storage time for hazardous
waste in a satellite accumulation area.

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.
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o Provide the EHS department with all necessary information about the waste, including its
chemical composition and quantity.

Important Note: Never dispose of VU0463271 quarterhydrate down the drain or in the regular
trash.[1][2] Improper disposal can lead to environmental contamination and potential harm to
aquatic life.

Quantitative Data for VU0463271

The following table summarizes key quantitative data for VU0463271.

Property Value Source

Molecular Weight 382.5 g/mol Tocris Bioscience
ICso for KCC2 61 nM MedchemExpress[3]
Solubility in DMSO 10.01 mM TargetMol

Storage Temperature (Powder) -20°C for long term MedKoo Biosciences

Storage Temperature (in
-80°C for up to 1 year TargetMol
Solvent)

Mechanism of Action: Inhibition of KCC2

VUO0463271 is a potent and selective antagonist of the K*/Cl~ cotransporter 2 (KCC2).[3] KCC2
is primarily expressed in neurons and is responsible for extruding chloride ions, which is crucial
for maintaining the hyperpolarizing action of GABAergic inhibition. By inhibiting KCC2,
VU0463271 disrupts this chloride homeostasis.

Neuronal Membrane

Inhibits Facilitates _ : Maintains Hyperpolarizing
KCC2 Transporter Cl- Extrusion GABAergic Inhibition
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Inhibitory action of VU0463271 on the KCC2 transporter.

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates a generalized workflow for the proper disposal of chemical
waste, applicable to VU0463271 quarterhydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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